Cas no 73354-15-1 (9-O-Acetyl-4,4'-di-O-methyllariciresinol)

9-O-Acetyl-4,4'-di-O-methyllariciresinol is a lignan derivative characterized by its acetyl and methyl ether functional groups. This compound is of interest in phytochemical and pharmacological research due to its structural complexity and potential bioactivity. Its acetylated and methylated modifications enhance stability and solubility, making it suitable for analytical and experimental applications. The compound is typically isolated from natural sources or synthesized for studies on lignan metabolism, antioxidant properties, or as a reference standard in chromatography. Its defined structure allows for precise investigation into structure-activity relationships, contributing to advancements in natural product chemistry and drug discovery.
9-O-Acetyl-4,4'-di-O-methyllariciresinol structure
73354-15-1 structure
Product Name:9-O-Acetyl-4,4'-di-O-methyllariciresinol
CAS No:73354-15-1
MF:C24H30O7
MW:430.49100
CID:836697
PubChem ID:21722906
Update Time:2025-05-28

9-O-Acetyl-4,4'-di-O-methyllariciresinol Chemical and Physical Properties

Names and Identifiers

    • Lariciresinol-4,4'-dimethyl ether-9-acetate
    • 9-O-Acetyl-4,4'-di-O-methyllaric
    • 9-O-Acetyl-4,4'-di-O-methyllariciresinol
    • [(2S,3R,4R)-4-(3,4-Dimethoxybenzyl)-2-(3,4-dimethoxyphenyl)tetrah ydro-3-furanyl]methyl acetate
    • 9-O-ACETYL-4,4'-DI-OMETHYLLARICIRESINOL
    • 9-O-Acetyl-4,4/'-di-O-methyllariciresinol
    • FS-9001
    • 3-Furanmethanol, 2-(3,4-dimethoxyphenyl)-4-[(3,4-dimethoxyphenyl)methyl]tetrahydro-, acetate, (2S,3R,4R)-
    • [(2S,3R,4R)-2-(3,4-dimethoxyphenyl)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-3-yl]methyl acetate
    • AKOS032962152
    • 73354-15-1
    • [ "" ]
    • 9-O-Acetyl-4,4'-di-O-methyllariciresil
    • Inchi: InChI=1S/C24H30O7/c1-15(25)30-14-19-18(10-16-6-8-20(26-2)22(11-16)28-4)13-31-24(19)17-7-9-21(27-3)23(12-17)29-5/h6-9,11-12,18-19,24H,10,13-14H2,1-5H3/t18-,19-,24+/m0/s1
    • InChI Key: PPIRSWOCXJSZIK-AXHZCLLHSA-N
    • SMILES: CC(=O)OCC1C(COC1C2=CC(=C(C=C2)OC)OC)CC3=CC(=C(C=C3)OC)OC

Computed Properties

  • Exact Mass: 430.19900
  • Monoisotopic Mass: 430.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4Ų
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 534.4±50.0 °C at 760 mmHg
  • Flash Point: 229.1±30.2 °C
  • PSA: 72.45000
  • LogP: 3.83050
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

9-O-Acetyl-4,4'-di-O-methyllariciresinol Security Information

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